Cas no 1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
1319197-32-4 structure
Product Name:2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1319197-32-4
MF:C13H18BNO3
MW:247.097923755646
MDL:MFCD22494521
CID:2192292
PubChem ID:77230989
Update Time:2024-11-02

2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • (4-Amino-3-formylphenyl)boronic acid pinacol ester
    • JAPHBZZZSMLYAU-UHFFFAOYSA-N
    • SB11738
    • 2-Amino-benzaldehyde-5-boronic acid pinacol ester
    • CS-0052056
    • MFCD22494521
    • AKOS025403468
    • 1319197-32-4
    • AS-51665
    • P13226
    • SCHEMBL2279721
    • DA-12358
    • MDL: MFCD22494521
    • Inchi: 1S/C13H18BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,15H2,1-4H3
    • InChI Key: JAPHBZZZSMLYAU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C=O)C=2)N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 247.1379736g/mol
  • Monoisotopic Mass: 247.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6

2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM207478-1g
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
1319197-32-4 95+%
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$693 2021-08-04
Chemenu
CM207478-1g
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
1319197-32-4 95%+
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abcr
AB458874-250 mg
(4-Amino-3-formylphenyl)boronic acid pinacol ester; .
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€172.80 2023-04-22
abcr
AB458874-1 g
(4-Amino-3-formylphenyl)boronic acid pinacol ester; .
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€351.60 2023-04-22
eNovation Chemicals LLC
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eNovation Chemicals LLC
D635213-500MG
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D635213-1G
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
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eNovation Chemicals LLC
D635213-5G
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